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Compound of Interest

Compound Name: 6-Bromo-4-ethylpyridin-3-amine

Cat. No.: B1518809 Get Quote

Core Identity: CAS Number and Structure
6-Bromo-4-ethylpyridin-3-amine is a heterocyclic amine whose core structure is a pyridine

ring substituted with bromine, ethyl, and amine functional groups. These substituents provide a

unique electronic and steric profile, making it a valuable intermediate for further chemical

modifications.

CAS Number: 929617-29-8[1][2][3]

Molecular Formula: C7H9BrN2[1][3]

Molecular Weight: 201.06 g/mol [1]

Canonical SMILES: CCC1=CC(=NC=C1N)Br[3]

InChIKey: XDKDXVQIBKWCDW-UHFFFAOYSA-N[3]

The strategic placement of the amino group (a nucleophilic center and directing group), the

bromine atom (a versatile handle for cross-coupling reactions), and the ethyl group (which can

influence solubility and steric interactions) makes this molecule a desirable scaffold in

medicinal chemistry.

Structural Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1518809?utm_src=pdf-interest
https://www.benchchem.com/product/b1518809?utm_src=pdf-body
https://www.bldpharm.com/products/929617-29-8.html
http://www.allbiopharm.com/product/n/AD00459?l=en_US
https://www.guidechem.com/encyclopedia/6-bromo-4-ethylpyridin-3-amine-dic1394709.html
https://www.bldpharm.com/products/929617-29-8.html
https://www.guidechem.com/encyclopedia/6-bromo-4-ethylpyridin-3-amine-dic1394709.html
https://www.bldpharm.com/products/929617-29-8.html
https://www.guidechem.com/encyclopedia/6-bromo-4-ethylpyridin-3-amine-dic1394709.html
https://www.guidechem.com/encyclopedia/6-bromo-4-ethylpyridin-3-amine-dic1394709.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The two-dimensional structure of 6-Bromo-4-ethylpyridin-3-amine is depicted below,

illustrating the relative positions of the functional groups on the pyridine ring.

Proposed Synthesis of 6-Bromo-4-ethylpyridin-3-amine

Start: 4-ethyl-3-nitropyridine

Step 1: N-Oxidation
Reagent: m-CPBA or H₂O₂/AcOH

Product: 4-ethyl-3-nitropyridine N-oxide

Activation of pyridine ring

Step 2: Bromination
Reagent: POBr₃ or PBr₃/Br₂

Product: 6-Bromo-4-ethyl-3-nitropyridine

Electrophilic substitution

Step 3: Reduction
Reagent: Fe/HCl, SnCl₂ or H₂/Pd-C

Product: 6-Bromo-4-ethylpyridin-3-amine

Nitro group reduction

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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